Cas no 898783-33-0 ( )

• Product Name: &nbsp
• CAS No: 898783-33-0
• MF: C₁₉H₂₁FN₂O
• MW: 312.381248235703
• MDL: MFCD03842831
• CID: 868044
• PubChem ID: 24725491
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (2-fluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 2-FLUORO-2'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• MFCD03842831
• AKOS016021141
• 898783-33-0
• (2-Fluorophenyl){2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• DTXSID10643886
• 2-fluoro-2'-(4-methylpiperazinomethyl)benzophenone
•  

• MDL： MFCD03842831
• Inchi： 1S/C19H21FN2O/c1-21-10-12-22(13-11-21)14-15-6-2-3-7-16(15)19(23)17-8-4-5-9-18(17)20/h2-9H,10-14H2,1H3
• InChI Key： PSYDDKNLNNDABG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1=CC=CC=C1CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 312.16379146g/mol
• Monoisotopic Mass: 312.16379146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones